![molecular formula C13H18N2O3 B1400949 3-[(4-Methyl-3-nitrophenoxy)methyl]piperidine CAS No. 1489131-62-5](/img/structure/B1400949.png)
3-[(4-Methyl-3-nitrophenoxy)methyl]piperidine
Overview
Description
“3-[(4-Methyl-3-nitrophenoxy)methyl]piperidine”, also known as MNPM, is a chemical compound with unique properties. It has a molecular weight of 250.29 g/mol and its IUPAC name is 3-[(3-methyl-4-nitrophenoxy)methyl]piperidine hydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C13H18N2O3.ClH/c1-10-7-12 (4-5-13 (10)15 (16)17)18-9-11-3-2-6-14-8-11;/h4-5,7,11,14H,2-3,6,8-9H2,1H3;1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The molecular formula of “this compound” is C13H18N2O3. It has a molecular weight of 250.29 g/mol.Scientific Research Applications
Inhibition of Plasmodium falciparum Aspartic Protease
Piperidine derivatives, including those with a nitro group on the benzene ring, show significant inhibitory activity against plasmepsin-II of Plasmodium falciparum. This indicates potential application in antimalarial research and treatment. The compound 1-methyl-1-(4’-nitrophenacyl)-4-hydroxypiperidinium bromide, in particular, was found to be most active at a concentration of 1.0 µM (Saify et al., 2011).
Ligand Binding in Selective Serotonin Reuptake Inhibitors
The role of piperidine derivatives in ligand binding of selective serotonin reuptake inhibitors (SSRIs) was studied. Compounds with similar structures to paroxetine, an SSRI, were synthesized and evaluated for their binding affinity. These findings are significant for understanding the molecular interactions in antidepressant drugs (Keverline-Frantz et al., 1998).
Aminolysis of Thionocarbonates
A study focused on the aminolysis reactions of secondary alicyclic amines with phenyl and methyl 4-nitrophenyl thionocarbonates. The findings provide insights into the kinetics and mechanism of these reactions, which could have implications in various chemical synthesis processes (Castro et al., 1999).
Potential Radiolabeled Probes for σ-1 Receptors
Research on halogenated 4-(phenoxymethyl)piperidines, including derivatives with 4-nitro, 4-cyano, and other substituents, showed potential as δ receptor ligands. These compounds could be useful in developing radiolabeled probes for σ-1 receptors, aiding in tomographic studies of σ receptors (Waterhouse et al., 1997).
Synthesis and Molecular Structure Analysis
The synthesis and molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl)acrylate, created via a one-pot three-component reaction, demonstrate potential in the development of new chemical compounds with specific structural configurations. Such studies are essential for advancing the field of synthetic chemistry and drug design (Khan et al., 2013).
Safety and Hazards
properties
IUPAC Name |
3-[(4-methyl-3-nitrophenoxy)methyl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-10-4-5-12(7-13(10)15(16)17)18-9-11-3-2-6-14-8-11/h4-5,7,11,14H,2-3,6,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZWAOQGCCJEVMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC2CCCNC2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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